Cas no 1290039-85-8 (N-(4-Phenylphenyl)dibenzofuran-3-amine)

• Product Name: N-(4-Phenylphenyl)dibenzofuran-3-amine
• CAS No: 1290039-85-8
• MF: C₂₄H₁₇NO
• MW: 335.397886037827
• CID: 4730396
• PubChem ID: 68282013
• Update Time: 2025-05-20

N-(4-Phenylphenyl)dibenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Phenylphenyl)dibenzofuran-3-amine
• N-([1,1'-Biphenyl]-4-yl)dibenzo[b,d]furan-3-amine
• G69546
• DB-084977
• N-[1,1'-biphenyl]-4-YL-3-dibenzofuranamine
• 1290039-85-8
• SCHEMBL12476671

• Inchi： 1S/C24H17NO/c1-2-6-17(7-3-1)18-10-12-19(13-11-18)25-20-14-15-22-21-8-4-5-9-23(21)26-24(22)16-20/h1-16,25H
• InChI Key： SZOFSHPSDMYXKP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC(=CC1=2)NC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 335.131014166g/mol
• Monoisotopic Mass: 335.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2
• XLogP3: 6.8

Additional information on N-(4-Phenylphenyl)dibenzofuran-3-amine

N-(4-Phenylphenyl)dibenzofuran-3-amine: A Comprehensive Overview

N-(4-Phenylphenyl)dibenzofuran-3-amine, with CAS No. 1290039-85-8, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique dibenzofuran framework, which serves as a versatile platform for exploring novel chemical functionalities. The dibenzofuran moiety, combined with the N-(4-phenylphenyl) substituent, imparts distinctive electronic and structural properties that make this compound a valuable subject for both fundamental and applied studies.

Recent advancements in synthetic chemistry have enabled the precise construction of N-(4-Phenylphenyl)dibenzofuran-3-amine through various methodologies. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to achieve high yields and excellent regioselectivity. These methods not only facilitate the synthesis of this compound but also pave the way for the exploration of its derivatives. The ability to modulate the substituents on the dibenzofuran ring has opened new avenues for tailoring its electronic properties, making it a promising candidate for applications in optoelectronic devices and drug discovery.

The structural integrity of N-(4-Phenylphenyl)dibenzofuran-3-amine is underpinned by its aromaticity and conjugation. The dibenzofuran system exhibits strong electron-donating capabilities due to the presence of oxygen atoms in its structure, which enhances its ability to participate in π–π interactions. This feature is particularly advantageous in applications where molecular recognition and self-assembling properties are critical. Recent studies have demonstrated that this compound can form stable supramolecular assemblies, which hold potential for use in advanced materials such as sensors and catalysts.

In terms of electronic properties, N-(4-Phenylphenyl)dibenzofuran-3-amine has been extensively studied for its role in organic semiconductors. Its ability to act as an electron donor makes it a suitable candidate for p-type semiconducting materials. Experimental results indicate that this compound exhibits moderate charge carrier mobility, which is essential for applications in thin-film transistors (TFTs) and organic photovoltaics (OPVs). Furthermore, its optical properties, including absorption and emission characteristics, have been investigated using techniques such as UV-vis spectroscopy and photoluminescence spectroscopy. These studies reveal that the compound displays strong absorption bands in the visible region, making it a potential candidate for light-harvesting applications.

The biological activity of N-(4-Phenylphenyl)dibenzofuran-3-amine has also been explored in recent years. Preclinical studies suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, it has been shown to interact with key cellular pathways involved in inflammation and oxidative stress, highlighting its role as a potential therapeutic agent for inflammatory diseases. However, further research is required to fully understand its mechanism of action and to evaluate its safety profile.

From a synthetic perspective, the preparation of N-(4-Phenylphenyl)dibenzofuran-3_amine involves a series of well-defined steps that ensure high purity and structural integrity. The synthesis typically begins with the preparation of dibenzofurans via oxidative coupling reactions or other suitable methods. Subsequent functionalization steps, such as nucleophilic substitution or amine coupling reactions, are then employed to introduce the desired substituents onto the dibenzofuran framework. The use of protecting groups and precise control over reaction conditions are critical to achieving optimal yields and maintaining the integrity of the final product.

Looking ahead, N-(4_ Phenylphenyldibenzofuran_3_amine is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of electronic properties, structural versatility, and biological activity positions it as a valuable tool for addressing challenges across multiple disciplines. As researchers continue to explore its potential applications, it is anticipated that this compound will contribute significantly to advancements in materials science, pharmacology, and beyond.